6-O-(3-Hydroxy-2-docosylhexacosanoyl)-N-acetylmuramyl-L-alanyl-D-isoglutamine

• CAS No.: 81649-55-0
• Molecular Formula: C65H124N4O12
• Molecular Weight: 1153.7 g/mol
• IUPAC Name: (2R)-5-amino-2-[[(2S)-2-[2-[(2S,3R,4R,5S,6R)-3-[(2-docosyl-3-hydroxyhexacosanoyl)amino]-2,5-dihydroxy-6-(hydroxymethyl)oxan-4-yl]oxypropanoylamino]propanoyl]amino]-5-oxopentanoic acid
• InChI: InChI=1S/C65H124N4O12/c1-5-7-9-11-13-15-17-19-21-23-25-27-29-31-33-35-37-39-41-43-45-47-55(71)53(46-44-42-40-38-36-34-32-30-28-26-24-22-20-18-16-14-12-10-8-6-2)63(76)69-58-60(59(73)56(50-70)81-65(58)79)80-52(4)62(75)67-51(3)61(74)68-54(64(77)78)48-49-57(66)72/h51-56,58-60,65,70-71,73,79H,5-50H2,1-4H3,(H2,66,72)(H,67,75)(H,68,74)(H,69,76)(H,77,78)/t51-,52?,53?,54+,55?,56+,58+,59+,60+,65-/m0/s1
• InChI Key: BGKQFDBPGUSNRD-IMFIRNKVSA-N
• SMILES: CCCCCCCCCCCCCCCCCCCCCCCC(C(CCCCCCCCCCCCCCCCCCCCCC)C(=O)NC1C(C(C(OC1O)CO)O)OC(C)C(=O)NC(C)C(=O)NC(CCC(=O)N)C(=O)O)O
• Isomeric SMILES: CCCCCCCCCCCCCCCCCCCCCCCC(C(CCCCCCCCCCCCCCCCCCCCCC)C(=O)N[C@@H]1[C@H]([C@@H]([C@H](O[C@@H]1O)CO)O)OC(C)C(=O)N[C@@H](C)C(=O)N[C@H](CCC(=O)N)C(=O)O)O
• Synonyms: 6-O-(3-hydroxy-2-docosylhexacosanoyl)-N-acetylmuramyl-L-alanyl-D-isoglutamine; 6-O-(3-hydroxy-2-docosylhexacosanoyl)muramyl dipeptide; BH48-MDP

Description

6-O-(3-Hydroxy-2-docosylhexacosanoyl)-N-acetylmuramyl-L-alanyl-D-isoglutamine, also known as this compound, is a useful research compound. Its molecular formula is C65H124N4O12 and its molecular weight is 1153.7 g/mol. The purity is usually 95%.
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